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Compound of Interest

Compound Name:
N,N-Diethyl-2-hydroxyacetamide-

d10

Cat. No.: B12401319 Get Quote

Technical Guide: N,N-Diethyl-2-
hydroxyacetamide-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of the

deuterated compound N,N-Diethyl-2-hydroxyacetamide-d10, with comparative data for its

non-deuterated analog, N,N-Diethyl-2-hydroxyacetamide. This document is intended for use by

professionals in research, development, and quality control.

Introduction
N,N-Diethyl-2-hydroxyacetamide-d10 is a stable, isotopically labeled version of N,N-Diethyl-

2-hydroxyacetamide, where ten hydrogen atoms have been replaced by deuterium. Deuterated

compounds are valuable tools in pharmaceutical and metabolic research, often used as

internal standards in analytical chemistry for their distinct mass spectrometric profiles and in

mechanistic studies to probe reaction pathways. The presence of deuterium can also influence

the pharmacokinetic properties of a molecule.

Chemical and Physical Properties
While specific experimental data for N,N-Diethyl-2-hydroxyacetamide-d10 is not readily

available in the public domain, the following tables summarize the known properties of its non-
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deuterated counterpart, which are expected to be very similar. The molecular formula and

weight for the deuterated compound are also provided.

General Properties
Property

N,N-Diethyl-2-
hydroxyacetamide

N,N-Diethyl-2-
hydroxyacetamide-d10

IUPAC Name
N,N-diethyl-2-

hydroxyacetamide[1]

N,N-diethyl-2-

hydroxyacetamide-d10

Synonyms

2-Hydroxy-N,N-

diethylacetamide, N,N-

Diethylglycolamide[2]

-

CAS Number 39096-01-0[1][2][3][4][5][6] Not available

Molecular Formula C₆H₁₃NO₂[1] C₆D₁₀H₃NO₂[7]

Molecular Weight 131.17 g/mol [1][2][3] Approximately 141.23 g/mol [7]

Physical Constants
The following physical constants have been reported for the non-deuterated N,N-Diethyl-2-

hydroxyacetamide. It is anticipated that the values for the d10 analog will be very similar.

Property Value

Appearance Colorless to yellowish liquid[5]

Boiling Point 220-225 °C[5]

Melting Point 23-26 °C[5]

Density ~0.979 - 1.009 g/cm³[5]

Refractive Index n20/D 1.457 (lit.)

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of N,N-Diethyl-2-hydroxyacetamide-d10 are

not explicitly published. However, general methods for the synthesis of amides and deuterated
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compounds can be applied.

General Synthesis of N,N-Diethyl-2-hydroxyacetamide
A common method for the synthesis of N,N-diethyl-2-hydroxyacetamide involves the reaction of

an ester of glycolic acid (e.g., methyl glycolate or ethyl glycolate) with diethylamine. The

reaction is typically carried out in a suitable solvent and may be heated to drive the reaction to

completion.

Another described method involves the hydrolysis of diethyl acetamide with sodium hydroxide

in ethanol.[5]

Proposed Synthesis of N,N-Diethyl-2-hydroxyacetamide-
d10
The synthesis of the deuterated analog would likely involve the use of deuterated starting

materials. A plausible synthetic route is the reaction of a deuterated glycolic acid ester with

deuterated diethylamine (diethylamine-d10).

Illustrative Experimental Protocol:

Materials: Deuterated ethyl glycolate, Diethylamine-d10, a suitable anhydrous solvent (e.g.,

THF or Toluene), and an inert atmosphere (e.g., Nitrogen or Argon).

Procedure:

To a solution of deuterated ethyl glycolate in the chosen solvent, add an equimolar amount

of diethylamine-d10.

The reaction mixture is then heated to reflux for a specified period, with the progress of the

reaction monitored by a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, the solvent is removed under reduced pressure.

The crude product is then purified, for example, by vacuum distillation or column

chromatography, to yield pure N,N-Diethyl-2-hydroxyacetamide-d10.
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The following diagram illustrates a logical workflow for the synthesis of N,N-Diethyl-2-
hydroxyacetamide-d10.

General Synthesis Workflow for N,N-Diethyl-2-hydroxyacetamide-d10

Starting Materials

Reaction Step

Workup & Purification

Final Product

Deuterated Glycolic Acid Ester

Amidation Reaction
(Solvent, Heat)

Diethylamine-d10

Solvent Removal

Purification
(e.g., Distillation, Chromatography)

N,N-Diethyl-2-hydroxyacetamide-d10
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Click to download full resolution via product page

Caption: A logical workflow for the synthesis of N,N-Diethyl-2-hydroxyacetamide-d10.

Spectroscopic Data
Specific spectroscopic data for N,N-Diethyl-2-hydroxyacetamide-d10 is not available.

However, the following are expected characteristics based on the structure:

¹H NMR: The proton NMR spectrum would be simplified compared to the non-deuterated

analog, showing signals only for the non-deuterated protons in the molecule (e.g., the

hydroxyl proton and any residual protons).

¹³C NMR: The carbon-13 NMR spectrum would show signals for all six carbon atoms. The

signals for the deuterated ethyl groups would likely appear as multiplets due to carbon-

deuterium coupling.

Mass Spectrometry: The molecular ion peak in the mass spectrum would be observed at a

mass-to-charge ratio corresponding to the molecular weight of the deuterated compound

(approximately 141.23 m/z). The fragmentation pattern would be expected to differ from the

non-deuterated compound due to the increased mass of the deuterated fragments.

Solubility
N,N-Diethyl-2-hydroxyacetamide is soluble in water and most organic solvents.[5] The

deuterated analog is expected to have similar solubility properties.

Safety and Handling
The safety and handling precautions for N,N-Diethyl-2-hydroxyacetamide-d10 should be

considered the same as for its non-deuterated counterpart until specific data is available. N,N-

Diethyl-2-hydroxyacetamide is irritating to the eyes, respiratory system, and skin.[5] Standard

laboratory safety practices should be followed, including the use of personal protective

equipment such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-

ventilated area.

Applications
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Deuterated compounds like N,N-Diethyl-2-hydroxyacetamide-d10 are primarily used in:

Pharmacokinetic studies: To trace the metabolic fate of the parent compound.

Analytical chemistry: As an internal standard for the quantification of N,N-Diethyl-2-

hydroxyacetamide in biological matrices.

Mechanistic studies: To investigate reaction mechanisms involving C-H bond cleavage.

Drug development: The introduction of deuterium can sometimes lead to improved metabolic

stability and a more favorable pharmacokinetic profile (the "deuterium effect").

This document provides a summary of the available information on N,N-Diethyl-2-
hydroxyacetamide-d10. For critical applications, it is recommended to obtain a certificate of

analysis from a qualified supplier to confirm the identity and purity of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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